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Compound of Interest

Compound Name: 1,2,3-Trimethylbenzene

Cat. No.: B7769561 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the use of 1,2,3-Trimethylbenzene, including operational and

disposal plans.

Physicochemical Properties and Exposure Limits
1,2,3-Trimethylbenzene is a colorless, flammable liquid with a distinctive aromatic odor.[1][2]

[3] Understanding its physical and chemical properties is crucial for safe handling.
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Property Value

Molecular Formula C₉H₁₂[1]

Molecular Weight 120.2 g/mol [2]

Boiling Point 176°C[4]

Melting Point -25°C[4]

Flash Point 44°C[4]

Vapor Pressure 0.18 kPa at 20°C[4]

Water Solubility Insoluble[5]

NIOSH REL TWA 25 ppm (125 mg/m³)[6]

ACGIH TLV TWA 25 ppm[6]

EU-OEL TWA 20 ppm (100 mg/m³)[4][7]

Personal Protective Equipment (PPE)
When handling 1,2,3-Trimethylbenzene, it is imperative to use appropriate personal protective

equipment to prevent exposure.

Eye and Face Protection: Wear safety spectacles or goggles to protect against splashes.[4]

[8]

Skin Protection: Chemical-resistant gloves are required.[4][8] Contaminated clothing should

be removed immediately, and the affected skin area washed with soap and water.[5]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood, to minimize inhalation of vapors.[4][8] If ventilation is inadequate, a respirator with an

organic vapor cartridge is necessary.[9]

Operational Plan for Safe Handling
A systematic approach to handling 1,2,3-Trimethylbenzene is essential to maintain a safe

laboratory environment.
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1. Preparation and Handling:

Ensure that a safety data sheet (SDS) for 1,2,3-Trimethylbenzene is readily accessible.

Work in a well-ventilated area, such as a chemical fume hood.[8]

Ground and bond containers when transferring the substance to prevent static discharge.[8]

[9]

Use non-sparking tools and explosion-proof equipment.[8][9]

Avoid contact with skin and eyes by wearing the appropriate PPE.[8]

2. Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[5][8]

Keep containers tightly closed.[5][8]

Store separately from strong oxidizing agents, with which it is incompatible.[5][6]

3. Disposal:

Dispose of 1,2,3-Trimethylbenzene and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[5][9]

Do not dispose of it down the drain.[4][8]

Leaking containers should be collected and the contents absorbed with an inert material like

sand or vermiculite before disposal.[5][8]

Emergency Procedures: Spill and Exposure
Spill Response Workflow
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Chemical Spill Response
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Hazardous Waste
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Caption: Workflow for responding to a 1,2,3-Trimethylbenzene spill.

First Aid for Exposure:

Inhalation: Move the individual to fresh air and rest. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and rinse the skin with plenty of water or

shower.[4]

Eye Contact: Immediately rinse with plenty of water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[4][8]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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